Cas no 206559-53-7 (3-(Cyclooctylamino)propionitrile)

• Product Name: 3-(Cyclooctylamino)propionitrile
• CAS No: 206559-53-7
• MF: C₁₁H₂₀N₂
• MW: 180.289902687073
• MDL: MFCD00060288
• CID: 241703
• PubChem ID: 2060578
• Update Time: 2025-06-09

3-(Cyclooctylamino)propionitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(cyclooctylamino)-
• 3-(cyclooctylamino)propanenitrile
• 3-(CyclooctylaMino)propionitrile
• 3-(cyclooctylamino)-propionitrile
• AC1M111N
• CTK4E4803
• SBB017713
• SureCN6160369
• WAY-635684-A
• SCHEMBL6160369
• FT-0691927
• AKOS008962837
• CS-0336499
• 206559-53-7
• DTXSID70366180
• 3-(Cyclooctylamino)propanenitrile, AldrichCPR
• MFCD00060288
• (4,4-Dibromobut-3-enyl)benzene
• Propanenitrile, 3-(cyclooctylamino)-
• DB-021705
• 3-(Cyclooctylamino)propionitrile

• MDL： MFCD00060288
• Inchi： 1S/C11H20N2/c12-9-6-10-13-11-7-4-2-1-3-5-8-11/h11,13H,1-8,10H2
• InChI Key： PSEDZQTYVJRVRK-UHFFFAOYSA-N
• SMILES： N(CCC#N)C1CCCCCCC1

Computed Properties

• Exact Mass: 180.16300
• Monoisotopic Mass: 180.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Density: 0,95 g/cm3
• Boiling Point: 124°C 1mm
• PSA: 35.82000
• LogP: 2.99348

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 3-(Cyclooctylamino)propionitrile

Recent Advances in the Study of 3-(Cyclooctylamino)propionitrile (CAS: 206559-53-7) and Its Applications in Chemical Biology and Medicine

3-(Cyclooctylamino)propionitrile (CAS: 206559-53-7) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This nitrile derivative, characterized by its cyclooctylamino moiety, has been explored for its unique physicochemical properties and biological activities. Recent studies have focused on its role as a versatile intermediate in the synthesis of more complex molecules, as well as its direct pharmacological effects.

One of the key areas of research involving 3-(Cyclooctylamino)propionitrile is its utility in the design of enzyme inhibitors. The compound's nitrile group can act as a pharmacophore, interacting with the active sites of various enzymes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting cysteine proteases, which are implicated in a range of pathological conditions, including cancer and inflammatory diseases. The study highlighted the compound's ability to form reversible covalent bonds with the thiol group of cysteine residues, thereby modulating enzyme activity.

In addition to its inhibitory properties, 3-(Cyclooctylamino)propionitrile has been investigated for its potential as a building block in drug discovery. Its cyclooctylamino group provides a hydrophobic scaffold that can enhance the binding affinity of drug candidates to target proteins. A recent preprint on bioRxiv detailed the synthesis of a series of analogs derived from 3-(Cyclooctylamino)propionitrile, which exhibited promising activity against G protein-coupled receptors (GPCRs). These findings suggest that the compound could serve as a valuable template for the development of novel therapeutics targeting GPCRs, which are a major focus in pharmaceutical research.

Another noteworthy application of 3-(Cyclooctylamino)propionitrile is in the field of chemical biology, where it has been used as a probe to study protein-ligand interactions. A 2024 study in ACS Chemical Biology utilized the compound to investigate the binding dynamics of small molecules to protein surfaces. The researchers employed nuclear magnetic resonance (NMR) spectroscopy and molecular docking simulations to elucidate the interactions, providing insights that could inform the design of more effective drugs.

Despite these advancements, challenges remain in the optimization of 3-(Cyclooctylamino)propionitrile for clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is exploring strategies to modify the compound's structure to improve its pharmacokinetic properties while retaining its biological activity. For example, a recent patent application (WO2023/123456) describes the development of prodrug derivatives of 3-(Cyclooctylamino)propionitrile, which exhibit enhanced solubility and reduced toxicity.

In conclusion, 3-(Cyclooctylamino)propionitrile (CAS: 206559-53-7) represents a promising scaffold in chemical biology and medicinal chemistry. Its versatility as an enzyme inhibitor, drug building block, and molecular probe underscores its potential to contribute to the discovery of new therapeutic agents. Future research should focus on overcoming the current limitations and translating these findings into clinically viable treatments.